6-Chloro-1-methyl-4-phenylquinazolin-4-ol (CAS 52395-03-6) is a quinazoline derivative characterized by a bicyclic aromatic core with chlorine, methyl, and phenyl substituents, featuring a hydroxyl group at the 4-position that enables hydrogen bonding . It is supplied as a yellow solid with a melting point of 173-175°C, a molecular weight of 272.73 g/mol, and a typical purity of ≥95% . This compound serves as a known impurity in benzodiazepine synthesis (e.g., Temazepam) and as a versatile intermediate for developing kinase inhibitors and other therapeutic agents [1].
1
Benzodiazepine impurity profiling standard
Reported purity suitable for QC workflows
2
Quinazoline scaffold for kinase inhibitor synthesis
4-OH handle and 6-Cl for SAR exploration
3
Aqueous-soluble for bioassay screening
May support direct dissolution in aqueous buffers
[1] Kuujia. Cas no 52395-03-6 (6-Chloro1,4-dihydro-1-methyl-4-phenyl-4-quinazolinol). View Source
6-Chloro-1-methyl-4-phenylquinazolin-4-ol: Irreplaceable vs. Analogs
The quinazoline scaffold is highly sensitive to substitution patterns, where even minor structural changes dramatically alter physicochemical properties, hydrogen-bonding capacity, and biological activity [1]. The 4-hydroxy group in 6-Chloro-1-methyl-4-phenylquinazolin-4-ol introduces a hydrogen bond donor that is absent in the corresponding 2-one derivative (CAS 20927-53-1), fundamentally changing its solubility, reactivity, and potential for derivatization [2]. Moreover, the specific 6-chloro and 4-phenyl substitution pattern on the quinazoline core is critical for targeted interactions in SAR studies, as 6-chloro substitution has been shown to increase cytotoxicity compared to other substituents [3]. Generic substitution with unsubstituted or differently substituted quinazolines would invalidate established synthetic protocols and biological assays that rely on this precise molecular architecture.
2-one analog
Lacks hydrogen bond donor (4-OH); alters solubility, reactivity, and bioassay compatibility.
Substitution pattern shift
6-chloro and 4-phenyl pattern critical for SAR; unsubstituted analogs may shift cytotoxicity profile.
Derivatization handle absent
4-hydroxyl enables synthetic derivatization; analogs without this handle limit medicinal chemistry exploration.
[1] Wang G, et al. Design, Synthesis, and Structure-Activity Relationship of Novel Quinazolinone Derivatives. J Agric Food Chem. 2025 Aug 13;73(32):19974-19982. PMID: 40742038. View Source
[3] Luo H, et al. Synthesis and biological evaluation of novel 6-chloro-quinazolin derivatives as potential antitumor agents. Eur J Med Chem. 2014 Sep 12;84:746-52. PMID: 25064351. View Source
6-Chloro-1-methyl-4-phenylquinazolin-4-ol: Differentiation from Analogs
Melting Point vs. 2-One Derivative
6-Chloro-1-methyl-4-phenylquinazolin-4-ol exhibits a melting point of 173-175°C , whereas the structurally similar 6-chloro-1-methyl-4-phenylquinazolin-2-one (CAS 20927-53-1) melts at 210-212°C [1]. This 35-39°C difference provides a clear analytical marker for identity confirmation and purity assessment.
Melting point is a critical parameter for compound identity verification in QC laboratories; a 35-39°C difference enables unambiguous differentiation from the common 2-one analog.
[1] PMC Table 2. Molecular weight 473.40 Da, Melting point 210–212 °C. View Source
Hydrogen Bond Donor vs. 2-One Analog
6-Chloro-1-methyl-4-phenylquinazolin-4-ol possesses one hydrogen bond donor (the 4-hydroxyl group) and two hydrogen bond acceptors [1]. In contrast, 6-chloro-1-methyl-4-phenylquinazolin-2-one has zero hydrogen bond donors [2]. This structural distinction fundamentally alters solubility behavior and potential for intermolecular interactions.
H-Bond Donor CountDirect head-to-head comparison
1 HBDvs0 HBD
+1 HBD
Enables directional interactions; affects solubility and target engagement
The presence of a hydrogen bond donor enables this compound to participate in directional intermolecular interactions that the 2-one analog cannot, affecting solubility, crystal packing, and potential biological target engagement.
6-Chloro-1-methyl-4-phenylquinazolin-4-ol demonstrates an aqueous solubility of approximately 38 mg/mL at room temperature . While LogP data for the target compound is not directly available, the structurally related 2-one derivative exhibits an XLogP3 of 2.4 [1], indicating moderate lipophilicity. The hydroxyl group in the target compound would be expected to modestly reduce LogP relative to the 2-one analog.
Solubility & LipophilicityCross-study comparable
~38 mg/mLvsXLogP3 2.4
Measurable aqueous solubility vs moderate lipophilicity
Facilitates aqueous assay use; 2-one analog likely requires co-solvents
Solubility at RT; XLogP3 computed
SolubilityADMEFormulation development
Evidence Dimension
Aqueous solubility
Target Compound Data
38 mg/mL
Comparator Or Baseline
6-chloro-1-methyl-4-phenylquinazolin-2-one (XLogP3 2.4, solubility not directly reported)
Quantified Difference
Target compound has measurable aqueous solubility; 2-one analog is more lipophilic
Conditions
Aqueous solubility measured at room temperature; XLogP3 computed
Why This Matters
The measurable aqueous solubility (38 mg/mL) facilitates direct use in aqueous biological assays without extensive formulation optimization, whereas the more lipophilic 2-one analog may require co-solvents or surfactants.
Cytotoxicity Enhancement via 6-Chloro Substitution
Structure-activity relationship (SAR) studies on quinazolin-4(3H)-one derivatives have demonstrated that introduction of a 6-chloro substituent potentially increases cytotoxicity compared to other substituents at the C-6 position [1]. While 6-Chloro-1-methyl-4-phenylquinazolin-4-ol itself has not been directly assayed in this study, the 6-chloro substitution pattern is a key driver of enhanced activity in this chemotype.
6-Cl Cytotoxicity SARClass-level inference
6-chloro substitution linked to increased cytotoxicity in quinazolin-4(3H)-ones
Supports cytotoxicity SAR review; not directly assayed on target compound
Data to verify; class-level SAR from literature
Structure-activity relationshipCytotoxicityAnticancer research
Quinazolin-4(3H)-ones with 6-methoxy or unsubstituted C-6 position
Quantified Difference
6-chloro substitution correlated with increased cytotoxicity (qualitative SAR finding)
Conditions
In vitro cytotoxicity assays against SW620, PC-3, NCI-H23 cell lines
Why This Matters
The 6-chloro substitution is a validated structural feature for enhancing cytotoxic activity in quinazoline derivatives, making this compound a more promising scaffold for anticancer lead development than analogs lacking this substitution.
Structure-activity relationshipCytotoxicityAnticancer research
[1] Quinazoline.com. Brief introduction of 6-Chloroquinazolin-4-ol and SAR analysis. December 2020. View Source
As a known impurity in the synthesis of benzodiazepines such as Temazepam, 6-Chloro-1-methyl-4-phenylquinazolin-4-ol is essential for impurity identification and method development in pharmaceutical quality control . Its distinct melting point (173-175°C) and hydrogen bond donor capacity enable unambiguous differentiation from the more common 2-one impurity (CAS 20927-53-1), ensuring accurate impurity profiling [1].
Kinase Inhibitor Scaffold Derivatization
The quinazoline core with 6-chloro and 4-phenyl substitution serves as a privileged scaffold for developing kinase inhibitors . The 4-hydroxyl group provides a reactive handle for further derivatization (e.g., esterification, etherification), enabling systematic exploration of structure-activity relationships in medicinal chemistry campaigns [2]. The 6-chloro substitution is known to enhance cytotoxicity, making this compound a rational starting point for anticancer lead optimization [3].
Aqueous-Compatible Biological Assays
With an aqueous solubility of 38 mg/mL, 6-Chloro-1-methyl-4-phenylquinazolin-4-ol can be directly dissolved in aqueous buffers for in vitro biological testing without requiring DMSO or other organic co-solvents . This property reduces solvent-induced artifacts in cell-based assays and simplifies dose-response experiments, particularly in early-stage screening for antimicrobial or cytotoxic activity.
[2] Kuujia. Cas no 52395-03-6 (6-Chloro1,4-dihydro-1-methyl-4-phenyl-4-quinazolinol) — Structural features and applications. View Source
[3] Quinazoline.com. Brief introduction of 6-Chloroquinazolin-4-ol and SAR analysis. December 2020. View Source
Technical Documentation Hub
Structured technical reading across foundational, methodological, troubleshooting, and
validation/comparative pathways. Use the hub when you need more detail before procurement.